Cas no 228412-49-5 (Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester)
228412-49-5 structure
Product Name:Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester
CAS No:228412-49-5
MF:C9H11NO4
MW:197.187942743301
CID:245107
PubChem ID:45089424
Update Time:2025-04-19
Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester
- Benzoic acid, 5-amino-2-hydroxy-, 2-hydroxyethyl ester (9CI)
- 2-hydroxyethyl 5-amino-2-hydroxybenzoate
- 228412-49-5
-
- Inchi: 1S/C9H11NO4/c10-6-1-2-8(12)7(5-6)9(13)14-4-3-11/h1-2,5,11-12H,3-4,10H2
- InChI Key: JDMLJWUVKYHQPV-UHFFFAOYSA-N
- SMILES: O(CCO)C(C1C(=CC=C(C=1)N)O)=O
Computed Properties
- Exact Mass: 197.069
- Monoisotopic Mass: 197.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 92.8A^2
Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
228412-49-5 (Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester) Related Products
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